AbstractReducing cooling loads in hot countries requires thermal insulation, and cooling methods be improved. Evaporative cooling, although problematic, is one solution that can be explored since it is significantly more efficient than regular compressor air conditioners, and the net result of using one is cooling. Furthermore, while compressor air conditioner efficiency decreases with rising temperatures in summer, evaporative ones, up to a point, are the exact opposite. A novel hybrid cooling system capable of combining both showed an 80% decrease in cooling load. The system’s efficacy was assessed in this paper by thermally simulating designs that are suitable for the hot Middle East region. Two locations with different environments and building guidelines that are representative of the variations in the area were selected. The first was the hot, dry Baghdad environment; the other was Dubai’s coastal, more humid city. Two different houses were designed to suit the municipal rules of each and accommodate the hybrid cooling system. As expected, the simulation results showed that savings in the dry Baghdad climate were high at 78% compared to a non-insulated alternative. In Dubai, unsurprisingly, they were less at 52% on the more humid coast. Further simulations revealed that this latter figure in the humid coast could also be achieved using good thermal insulation.

Abstract Hot dry rock is an abundant, stable and low-carbon geothermal resource, which has a promising prospect for power generation in China. In this paper, a hot dry rock power generation system model based on conventional organic Rankine cycle was established. The performance of the system was evaluated by thermodynamic analysis, as well as energy and exergy analyses. Four types of organic working fluids were selected to investigate their effects on system energy efficiency. R114 had much higher energy efficiency (17.50%~ 19.00%) than other three organic working fluids (R245fa, R245ca and R601) when water flow rate ranged from 80 t/h to 260 t/h. When R245fa was used as working fluid and power output was set at 4 MW, energy and exergy efficiency of the system were 15.27% and 50.42%, respectively. According to the energy flow analysis, the major energy losses (15.67 MW) in the system were attributed to the discharge temperature of turbine exhaust. However, exergy flow analysis indicated that the energy loss from turbine exhausts was not as serious as expected, since the work potential of that energy was limited. The exergy destruction of each component in the system was calculated, and the results showed that heat exchanger and the vapor separator were the weakness components in the system, and they respectively contributed to 44.8% and 29.8% of the total exergy destruction. The results obtained in this study provide possible strategies to improve the overall performance of the hot dry rock power generation system based on conventional organic Rankine cycle.

AbstractAs an important non-metallic mineral resource, zeolite is widely used in many fields. In this paper, natural zeolite from Chifeng, Inner Mongolia, was selected as the experimental material, and the calcination effect of the sample was studied in detail. The zeolite sample undergoes complex changes during the calcination process. The higher the calcination temperature, the smaller the specific surface area of the sample. When calcined at 150 °C for 1 hour, zeolite samples with granularity ranging from 0.050 to 0.075 mm shows relatively good removal of Cu2+ and Pb2+from aqueous solution. After the zeolite is calcined, the solution with an initial concentration of 100 mg/L of heavy metal ions can reduce the concentration of Pb2+ and Cu2+ to 25 mg/L and 60 mg/L respectively, with a removal rate of 75% and 40%. In addition, this article also focuses on its removal mechanism.

AbstractPlayer in sports is characterized as large metabolic rate and perspiration, small thermal resistance, low coverage rate of clothing, and short breath. The heat transfer from the player to environment is generally strong. It is difficult to accurately predict the thermal comfort of the player in strenuous sports based on the traditional Fanger’s model. To overcome this limitation, an improved Fanger’s model is established on the basis of the original PMV model in this paper. Theoretical analysis of PMV based on traditional model and improved model is performed, and a series of experiments involving 798 surveys in 40 experimental sessions under various sport events are conducted. On this basis, the accuracy of traditional Fanger’s model and the improved model is compared. Results show that the improved model is more reasonable and has better agreement with the experiment results. In both simulation and experiment, the PMV predicted by the improved model is lower than that predicted by traditional Fanger’s model, which indicates that the heat dissipation calculated by the new model is higher. The improved model can predict thermal comfort of human in sports under different thermal environment with higher accuracy compared with conventional Fanger’s model. Finally, based on improved Fanger’s model, reasonable ambient temperature under different exercise intensities is recommended, which is significant to prevent occurrence of heat injury in sports and energy saving of HVAC system in gymnasium.

AbstractThe utilization of photovoltaic (PV) cells has greatly expanded due to the simplicity of technology and cheapness compared to other solar technologies. However, due to the change in the position of the sun, it has reduced the production capacity and electrical efficiency of this technology as the reduction of production capacity to supply electricity has increased investment costs. In this research, modeling of silicon crystal PV cell with the aim of influencing the types of solar trackers on the amount of power produced by PV cell and economic parameters has been done, which is intended for the following four modes: without solar tracker, horizontal tracker, vertical tracker and two-axes tracker. The highest output power is related to the two-axes tracker with a value of 9586 kWh/yr, which for this technology has a maximum output power of 4.35 kW. Also, the cost of energy produced by this technology is $ 0.875/kWh.

AbstractAs a kind of green energy with mature technology, hydropower energy is more and more widely used in our real life. As the core equipment of a hydropower station, hydraulic turbine units will experience varying degrees of vibration and aging during the process of power generation. Due to the complex internal structure and the interaction between different components, the analysis and prediction of the relevant operating data of the water turbine unit has important application value. This paper proposes a graph neural network framework for multivariate data stream prediction. In this method, a graph learning module is designed to automatically extract the one-way relationship between different components of the turbine unit. In addition, the mix-hop propagation layer and expansion layer are designed to capture the spatial and temporal correlations in hydraulic turbine data stream. Experiments show that the proposed method has higher accuracy comparing with the existing methods.

AbstractWith the increase of residents’ requirements for the living environment, the current indoor thermal environment cannot meet the needs of modern rural residents who live in the northeast of Sichuan, China. Passive energy-saving strategies can not only improve the thermal performance of envelopes but also create high economic benefits. Evaluating the application effect of passive energy-saving strategies for traditional dwellings can provide a guide for local residents and policy-makers to select rational passive strategies. Seven energy-saving strategies are proposed based on the current local building construction and heat transfer model, and then their energy-saving potential is evaluated by using EnergyPlus and the dynamic investment payback period method. Results show that adding exterior envelope insulation and setting on-top sunspaces on the roof simultaneously can save 83.9% of building energy consumption. But the most economic energy-saving strategy is only employing exterior envelope insulation for local traditional dwellings when considering the economy. It can save 842 CNY/m2 during 100 years and its dynamic investment payback period is 14.1 years. In addition, building orientation also affects the energy-saving effects and the energy-saving rate can be increased by 8.4% under the optimal orientation (facing south) compared with the worst orientation (facing west).

Abstract Demand forecasting is an essential stage in the plan and management of resources for water and electrical utilities. With the emerging of the concept of water–energy nexus and the dependence of both resources on each other, intelligent approaches are needed for such resources’ prediction in smart communities. Over the past few decades, extensive research has been devoted to develop or improve forecasting techniques to accurately estimate the future demand. The purpose of this paper is to review the most important methods in the demand forecasting of both water and energy, focusing mainly on the most recent advancements and future possible trends, hence providing a guide and insight for future research in the field. With the recent developments in artificial intelligence, it has been observed that most research work in this area highlight the artificial intelligence–based models as promising approaches for short-term demand forecasting in terms of performance evaluation or improvement in accuracy. Finally, all metrics used by researchers to assess the water/energy demand forecast are gathered and compared to provide a solid ground for the future works.

AbstractCarbonization is a thermochemical process which generates thermal energy and charcoal. The system allowing to recover the heat energy for co, tri and multi-generation are currently more investigated. The use of multi generation systems is beneficial from the standpoint of increasing the usage of biomass, energy efficiency and reducing the impact on forests.The aim of this article was to design a carbonizer fit out with a thermal insulation layer and use it for the carbonization of some local biomasses namely wood chips and teak wood. A heat recovery system was then incorporated into the carbonizer to cogenerate hot water from the thermal energy induced by the carbonization process. The results obtained with the designed carbonizer were 20% and 26% in mass yield respectively for teck wood and wood chips. The system developed heat recovery was able to generate 25 L/h hot water at 45 °C and 50 °C during the first and the last phase respectively for wood chips and teak wood carbonization. The introduction of the preheating system induced a significant rise of the water’s temperature. The highest maximum value of the hot water temperature was 62 °C obtained during the carbonization of both studied fuels.

ABSTRACT The core of building energy allocation is to reduce the power load and power consumption through the reasonable allocation of energy equipment, so as to reduce the capacity of the supply side and save investment. In this way, the configuration of energy schemes in data center is conducted in this paper. According to the results of load forecasting, the energy supply scheme of each building in the planning area is determined, including ground source heat pump (GSHP) system, solar water heating system and heat pipe air conditioning system. In addition, feasibility analysis and economic analysis of each configuration scheme are carried out, and the relatively reasonable scheme is selected. It is found that GSHP system can be used in canteen building, solar hot water system can be used as auxiliary for apartment buildings and joint operation of heat pipe air conditioning unit and traditional machine room air conditioning unit is the most economical for data room. Through the research of this paper, a feasible method for the reasonable allocation of energy is provided in the data center planning stage.